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A Comparative Guide: Natural Andrographidine
C
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Andrographidine C, focusing on the current

state of knowledge from natural isolates. As of late 2025, a chemical synthesis for

Andrographidine C has not been reported in peer-reviewed scientific literature. Therefore, this

document centers on the properties and biological activities of naturally sourced

Andrographidine C.

Introduction to Andrographidine C
Andrographidine C is a flavonoid compound that has been isolated from Andrographis

paniculata and Andrographis serpyllifolia, plants belonging to the Acanthaceae family.[1] These

plants have a history of use in traditional medicine, particularly in Southeast Asia. While the

related compound andrographolide has been extensively studied and synthesized, research on

Andrographidine C is less comprehensive.

Physicochemical Properties
A summary of the known physicochemical properties of naturally isolated Andrographidine C
is presented below.
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Property Value Source

Molecular Formula C₂₃H₂₄O₁₀ [1]

Molecular Weight 460.4 g/mol [1]

Chemical Class Flavone [1]

Biological Activity of Natural Andrographidine C
Current research has highlighted the potential of naturally isolated Andrographidine C in

modulating key biological pathways, particularly those related to inflammation and viral entry.

Anti-Inflammatory Activity
Studies have shown that Andrographidine C can inhibit the production of nitric oxide (NO).[2]

NO is a critical signaling molecule in inflammatory processes, and its overproduction is

associated with various inflammatory diseases. The inhibition of NO production suggests that

Andrographidine C possesses anti-inflammatory properties.

Inhibition of ACE2 Activity
Andrographidine C has been demonstrated to inhibit the activity of Angiotensin-Converting

Enzyme 2 (ACE2).[3] ACE2 is a key receptor used by the SARS-CoV-2 virus to gain entry into

human cells. By forming a stable complex with ACE2, Andrographidine C may interfere with

the viral life cycle, indicating its potential as a therapeutic agent for COVID-19.[3]

The diagram below illustrates the proposed mechanism of Andrographidine C in inhibiting

SARS-CoV-2 entry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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